60-56-0

Methimazole

In Stock

• CAS RN:
• 60-56-0

• Formula:
• C4H6N2S

• InChI:
• InChI=1S/C4H6N2S/c1-6-3-2-5-4(6)7/h2-3H,1H3,(H,5,7)

• InChIKey:
• PMRYVIKBURPHAH-UHFFFAOYSA-N

• Thyroperoxidase inhibitor, antithyroid compound. Has antioxidant and immunomodulatory properties. Inhibits activation of the IFN-g-induced JAK/STAT signaling pathway in vitro.
  Methimazole is an inhibitor of thyroid hormone synthesis. It is a substrate for thyroid peroxidase that traps oxidized iodide, preventing its use by thyroglobulin for thyroid hormone synthesis. Methimazole (0.4 mg/kg) inhibits the absorption of radiolabeled iodide by the thyroid gland in rats by 80.9%.3 It reduces the incidence of lymphocytic thyroiditis in the insulin-dependent type 1 diabetic BB/W rat. Methimazole has been used to induce hypothyroidism in mice. Formulations containing methimazole have been used in the treatment of hyperthyroidism.
  Methimazole is a thyreostatic compound, and an antihormone, which is widely used in medicine for the treatment of hyperthyroidism.
  Sensitive detect...

2-[4-(1,3-Dioxolan-2-yl)phenyl]-1,3-dioxolane

• CAS RN:
• 5660-56-0

• Formula:
• C12H14O4

• InChI:
• InChI=1S/C12H14O4/c1-2-10(12-15-7-8-16-12)4-3-9(1)11-13-5-6-14-11/h1-4,11-12H,5-8H2

• InChIKey:
• KFYUAUKBIGISTN-UHFFFAOYSA-N

• 2-[4-(1,3-Dioxolan-2-yl)phenyl]-1,3-dioxolane is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.

Ridazin

• CAS RN:
• 5060-56-0

• Formula:
• C20H23ClN2S

• InChI:
• InChI=1S/C20H23ClN2S/c1-22-12-5-4-6-16(22)11-13-23-17-7-2-3-8-19(17)24-20-10-9-15(21)14-18(20)23/h2-3,7-10,14,16H,4-6,11-13H2,1H3

• InChIKey:
• SNXMQJGTZHNPCN-UHFFFAOYSA-N

• Ridazin, also known as Ridazin, is a useful research compound. Its molecular formula is C20H23ClN2S and its molecular weight is 358.9 g/mol. The purity is usually 95%.

Acetophenone o-benzoyloxime

In Stock

• CAS RN:
• 26060-56-0

• Formula:
• C15H13NO2

• InChI:
• InChI=1S/C15H13NO2/c1-12(13-8-4-2-5-9-13)16-18-15(17)14-10-6-3-7-11-14/h2-11H,1H3/b16-12+

• InChIKey:
• KLJLQTJYNGGTIU-FOWTUZBSSA-N

• Acetophenone o-benzoyloxime is a useful research compound. Its molecular formula is C15H13NO2 and its molecular weight is 239.27 g/mol. The purity is usually 95%.

Ethyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate

In Stock

• CAS RN:
• 39760-56-0

• Formula:
• C11H21O5P

• InChI:
• InChI=1S/C11H21O5P/c1-5-14-11(12)8-10(4)9-17(13,15-6-2)16-7-3/h8H,5-7,9H2,1-4H3/b10-8+

• InChIKey:
• OQKGPUSERILONW-CSKARUKUSA-N

• Ethyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate, also known as Ethyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate, is a useful research compound. Its molecular formula is C11H21O5P and its molecular weight is 264.25 g/mol. The purity is usually 95%.

N-(2,4-dimethoxyphenyl)-5-iodofuran-2-carboxamide

In Stock

• CAS RN:
• 505060-56-0

• Formula:
• C13H12INO4

• InChI:
• InChI=1S/C13H12INO4/c1-17-8-3-4-9(11(7-8)18-2)15-13(16)10-5-6-12(14)19-10/h3-7H,1-2H3,(H,15,16)

• InChIKey:
• HJAUJDZDHDYTRC-UHFFFAOYSA-N

• N-(2,4-dimethoxyphenyl)-5-iodofuran-2-carboxamide is a useful research compound. Its molecular formula is C13H12INO4 and its molecular weight is 373.146. The purity is usually 95%.

3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl 2-methoxybenzoate

In Stock

• CAS RN:
• 610760-56-0

• Formula:
• C27H22O7

• InChI:
• InChI=1S/C27H22O7/c1-3-16-12-19-24(14-23(16)34-27(29)18-6-4-5-7-21(18)30-2)33-15-20(26(19)28)17-8-9-22-25(13-17)32-11-10-31-22/h4-9,12-15H,3,10-11H2,1-2H3

• InChIKey:
• OENWVSQTQNQYGU-UHFFFAOYSA-N

• 3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl 2-methoxybenzoate is a useful research compound. Its molecular formula is C27H22O7 and its molecular weight is 458.466. The purity is usually 95%.

4-Chloro-6-(4-fluorophenyl)thieno[3,2-d]pyrimidine

In Stock

• CAS RN:
• 681260-56-0

• Formula:
• C12H6ClFN2S

• InChI:
• InChI=1S/C12H6ClFN2S/c13-12-11-9(15-6-16-12)5-10(17-11)7-1-3-8(14)4-2-7/h1-6H

• InChIKey:
• LSSSOQOZLIFXNV-UHFFFAOYSA-N

• 4-Chloro-6-(4-fluorophenyl)thieno[3,2-d]pyrimidine is a useful research compound. Its molecular formula is C12H6ClFN2S and its molecular weight is 264.7. The purity is usually 95%.

Methyl 2-(2-methylpropanoylamino)-1,3-benzothiazole-6-carboxylate

In Stock

• CAS RN:
• 864860-56-0

• Formula:
• C13H14N2O3S

• InChI:
• InChI=1S/C13H14N2O3S/c1-7(2)11(16)15-13-14-9-5-4-8(12(17)18-3)6-10(9)19-13/h4-7H,1-3H3,(H,14,15,16)

• InChIKey:
• NIGXAXIRUWJIHQ-UHFFFAOYSA-N

• Methyl 2-(2-methylpropanoylamino)-1,3-benzothiazole-6-carboxylate is a useful research compound. Its molecular formula is C13H14N2O3S and its molecular weight is 278.33. The purity is usually 95%.

2-(2,4-Dichlorobenzoyl)oxazole

In Stock

• CAS RN:
• 898760-56-0

• Formula:
• C10H5Cl2NO2

• InChI:
• InChI=1S/C10H5Cl2NO2/c11-6-1-2-7(8(12)5-6)9(14)10-13-3-4-15-10/h1-5H

• InChIKey:
• VKZMXIAGFCDEPS-UHFFFAOYSA-N

• 2-(2,4-Dichlorobenzoyl)oxazole is a useful research compound. Its molecular formula is C10H5Cl2NO2 and its molecular weight is 242.05 g/mol. The purity is usually 95%.

(Z)-2-(3,4-dimethoxybenzylidene)-6-hydroxy-4-methyl-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one

In Stock

• CAS RN:
• 903860-56-0

• Formula:
• C24H28N2O5

• InChI:
• InChI=1S/C24H28N2O5/c1-15-11-18(27)17(14-26-9-7-25(2)8-10-26)24-22(15)23(28)21(31-24)13-16-5-6-19(29-3)20(12-16)30-4/h5-6,11-13,27H,7-10,14H2,1-4H3/b21-13-

• InChIKey:
• HQSVJEUDXNOCNK-BKUYFWCQSA-N

• (Z)-2-(3,4-dimethoxybenzylidene)-6-hydroxy-4-methyl-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C24H28N2O5 and its molecular weight is 424.497. The purity is usually 95%.

1-(2,4-Diaminopteridin-7-yl)butan-1-one

In Stock

• CAS RN:
• 107260-56-0

• Formula:
• C10H12N6O

• InChI:
• InChI=1S/C10H12N6O/c1-2-3-6(17)5-4-13-7-8(11)15-10(12)16-9(7)14-5/h4H,2-3H2,1H3,(H4,11,12,14,15,16)

• InChIKey:
• RZZILDUTGNKQKC-UHFFFAOYSA-N

• 1-(2,4-Diaminopteridin-7-yl)butan-1-one, also known as 1-(2,4-Diaminopteridin-7-yl)butan-1-one, is a useful research compound. Its molecular formula is C10H12N6O and its molecular weight is 232.24 g/mol. The purity is usually 95%.

N-((1-(tert-butylcarbamoyl)piperidin-4-yl)methyl)-5-phenylisoxazole-3-carboxamide

In Stock

• CAS RN:
• 1234860-56-0

• Formula:
• C21H28N4O3

• InChI:
• InChI=1S/C21H28N4O3/c1-21(2,3)23-20(27)25-11-9-15(10-12-25)14-22-19(26)17-13-18(28-24-17)16-7-5-4-6-8-16/h4-8,13,15H,9-12,14H2,1-3H3,(H,22,26)(H,23,27)

• InChIKey:
• SJXVQXAEVKXSFT-UHFFFAOYSA-N

• N-((1-(tert-butylcarbamoyl)piperidin-4-yl)methyl)-5-phenylisoxazole-3-carboxamide is a useful research compound. Its molecular formula is C21H28N4O3 and its molecular weight is 384.48. The purity is usually 95%.

4-[2-(1,3-Dioxolan-2-yl)ethyl]-2,2-dimethylthiomorpholine

In Stock

• CAS RN:
• 2159960-56-0

• Formula:
• C11H21NO2S

• InChI:
• InChI=1S/C11H21NO2S/c1-11(2)9-12(5-8-15-11)4-3-10-13-6-7-14-10/h10H,3-9H2,1-2H3

• InChIKey:
• LZHVKKBIZBTFMR-UHFFFAOYSA-N

• 4-[2-(1,3-Dioxolan-2-yl)ethyl]-2,2-dimethylthiomorpholine is a useful research compound. Its molecular formula is C11H21NO2S and its molecular weight is 231.35. The purity is usually 95%.

Ethyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate

• CAS RN:
• 39760-56-0; 41891-54-7

• Formula:
• C11H21O5P

• InChI:
• InChI=1S/C11H21O5P/c1-5-14-11(12)8-10(4)9-17(13,15-6-2)16-7-3/h8H,5-7,9H2,1-4H3/b10-8+

• InChIKey:
• OQKGPUSERILONW-CSKARUKUSA-N

• Ethyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate is a useful research compound. Its molecular formula is C11H21O5P and its molecular weight is 264.258. The purity is usually 95%.